Cas no 351531-39-0 (Thalibealine)

• Product Name: Thalibealine
• CAS No: 351531-39-0
• MF: C₂₉H₃₄O₁₆
• MW: 724.84011461093
• CID: 4670219
• PubChem ID: 10908731
• Update Time: 2024-11-05

Thalibealine Chemical and Physical Properties

Names and Identifiers

• (-)-Thalibealine
• Thalibealine
• 351531-39-0
• AKOS040763163

• Inchi： InChI=1S/C42H48N2O9/c1-43-12-11-25-36-30(43)14-23-16-34(33(47-4)20-27(23)37(36)41(51-8)42(52-9)38(25)49-6)53-39-28-18-29-26-19-32(46-3)31(45-2)15-22(26)10-13-44(29)21-24(28)17-35(48-5)40(39)50-7/h15-17,19-20,29-30H,10-14,18,21H2,1-9H3
• InChI Key： AFLFUXQTWZZMDX-UHFFFAOYSA-N
• SMILES： COc1cc2CCN3Cc4cc(OC)c(OC)c(Oc5cc6CC7N(C)CCc8c(OC)c(OC)c(OC)c(-c6cc5OC)c78)c4CC3c2cc1OC

Computed Properties

• Exact Mass: 724.33598111g/mol
• Monoisotopic Mass: 724.33598111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.244
• Topological Polar Surface Area: 89.6Ų

Thalibealine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives